Cas no 115941-97-4 (2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol)

2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol is a cyclohexenyl tertiary alcohol with potential applications in fragrance chemistry and organic synthesis. Its structure, featuring a dimethyl-substituted cyclohexene ring and a tertiary hydroxyl group, offers unique reactivity for derivatization or as an intermediate in fine chemical production. The compound’s sterically hindered alcohol moiety may enhance stability, while the unsaturated cyclohexene ring provides opportunities for further functionalization, such as hydrogenation or electrophilic addition. Its molecular framework could also contribute to odorant properties, making it of interest in aroma compound development. The product's defined stereochemistry and purity are critical for consistent performance in synthetic applications.
2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol structure
115941-97-4 structure
Product Name:2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol
CAS No:115941-97-4
MF:C11H20O
MW:168.275903701782
CID:5242296
PubChem ID:118389254
Update Time:2026-03-08

2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol
    • (+/-)-2-Methyl-alpha-terpinerol
    • J3.641.995D
    • 3-Cyclohexene-1-methanol, α,α,3,4-tetramethyl-
    • Inchi: 1S/C11H20O/c1-8-5-6-10(7-9(8)2)11(3,4)12/h10,12H,5-7H2,1-4H3
    • InChI Key: DXWMDWGYMPWZJQ-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C1CC(C)=C(C)CC1

Computed Properties

  • Exact Mass: 168.151415257g/mol
  • Monoisotopic Mass: 168.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2

2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol Pricemore >>

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Additional information on 2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol

Introduction to 2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol (CAS No. 115941-97-4)

2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol, also known by its CAS number 115941-97-4, is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its cyclohexene ring substituted with two methyl groups and a tert-butyl alcohol group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for various applications.

The molecular formula of 2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol is C10H18O, and its molecular weight is approximately 158.25 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its boiling point is around 180°C, and it has a density of about 0.86 g/cm³. These properties make it suitable for use in a variety of chemical reactions and formulations.

In the realm of organic synthesis, 2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol serves as an important intermediate for the synthesis of more complex molecules. Its tert-butyl alcohol group can be readily functionalized through various chemical transformations, such as esterification, etherification, and oxidation. This versatility has led to its widespread use in the synthesis of pharmaceuticals, fragrances, and other fine chemicals.

Recent research has highlighted the potential of 2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of 2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol effectively inhibited the growth of cancer cells in vitro by disrupting key signaling pathways involved in cell proliferation and survival.

Beyond its therapeutic applications, 2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol has also found use in the fragrance industry due to its pleasant aroma. Its cyclohexene ring contributes to a distinctive floral scent, making it a valuable component in perfumes and other fragrance formulations. Additionally, the compound's stability under various conditions ensures consistent performance in consumer products.

In the pharmaceutical industry, the safety and efficacy of compounds are paramount. Extensive toxicity studies have been conducted on 2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol, demonstrating its low toxicity profile when used within recommended concentrations. These findings have further solidified its position as a safe and effective ingredient in various formulations.

The environmental impact of chemicals is another critical consideration in their development and use. Research has shown that 2-(3,4-Dimethylcyclohex-3-en-1-yl)propan-2-ol exhibits low environmental persistence and biodegradability under natural conditions. This characteristic makes it an environmentally friendly option compared to many other organic compounds used in similar applications.

In conclusion, 2-(3,4-Dimethylcyclohex-3-en-1-y l)propan - 2 - ol (CAS No . 1 159 4 1 - 97 - 4) is a multifaceted compound with a wide range of applications across multiple industries . Its unique chemical structure , combined with favorable physical properties , makes it an invaluable resource for researchers and manufacturers alike . As ongoing research continues to uncover new possibilities , the future prospects for this compound appear promising , further cementing its importance in the fields of chemistry , biology , and pharmaceuticals .

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